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Compound of Interest

Compound Name: 2,4-Dimethyl-3-isopropylpentane

CAS No.: 13475-79-1

Cat. No.: B12653973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and drug discovery, the unequivocal structural confirmation

of novel molecules is paramount. This guide provides a comprehensive comparative analysis

for the structural validation of 2,4-Dimethyl-3-isopropylpentane, a saturated aliphatic

hydrocarbon, utilizing a suite of spectroscopic techniques. By juxtaposing its anticipated

spectral data with that of isomeric alkanes, this document serves as a practical reference for

the unambiguous identification and characterization of this compound.

Spectroscopic Data Comparison
The structural elucidation of 2,4-Dimethyl-3-isopropylpentane relies on the unique fingerprint

generated by various spectroscopic methods. Due to the high degree of branching in its

structure, its spectra exhibit distinct features when compared to other nonane isomers. Below is

a summary of the expected and comparative spectroscopic data.
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Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy provides information on the chemical environment of hydrogen atoms

within a molecule. The predicted spectrum of 2,4-Dimethyl-3-isopropylpentane is compared

with the experimental data for its structural isomer, 2,4-dimethylpentane.[1]

Compound
Predicted/Experimental
Chemical Shifts (δ, ppm)

Predicted/Observed
Multiplicity

2,4-Dimethyl-3-

isopropylpentane (Predicted)
~ 0.85-0.95 Doublet (18H, -CH(CH₃)₂)

~ 1.5-1.7 Multiplet (3H, -CH(CH₃)₂)

~ 1.8-2.0 Multiplet (1H, -CH(CH(CH₃)₂)₂)

2,4-Dimethylpentane

(Experimental)[1]
0.89 Doublet (12H)

1.20 Singlet (2H)

1.63 Multiplet (2H)

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy probes the carbon skeleton of a molecule. The high symmetry of 2,4-
Dimethyl-3-isopropylpentane results in a simplified spectrum compared to less symmetrical

isomers.
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Compound
Predicted/Experimental Chemical Shifts
(δ, ppm)

2,4-Dimethyl-3-isopropylpentane (Predicted) ~ 20-25 (-CH₃)

~ 30-35 (-CH)

~ 45-50 (-CH)

2,4-Dimethylpentane (Experimental)[2] 22.87

25.60

48.85

2,3-Dimethylpentane (Experimental)[3] Multiple signals between 11-40

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of alkanes typically results in extensive

fragmentation. The fragmentation pattern is indicative of the substitution pattern and stability of

the resulting carbocations.
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Compound
Predicted/Observed Key
Fragment Ions (m/z)

Notes

2,4-Dimethyl-3-

isopropylpentane (Predicted)
128 (M⁺, very weak or absent)

The molecular ion of highly

branched alkanes is often

unstable.

85 ([M-C₃H₇]⁺) Loss of an isopropyl group.

71 ([M-C₄H₉]⁺) Loss of a butyl group.

57, 43

Abundant peaks

corresponding to C₄H₉⁺ and

C₃H₇⁺ fragments.

n-Nonane (Experimental)[4] 128 (M⁺, present)
The molecular ion is more

prominent in linear alkanes.

57, 43 Common alkyl fragments.

2,4-Dimethylpentane

(Experimental)[5]
100 (M⁺, weak)

85, 57, 43
Characteristic fragments for

branched alkanes.

Infrared (IR) Spectroscopy
The IR spectrum of an alkane is characterized by C-H and C-C bond vibrations. While not

highly diagnostic for differentiating isomers, the fingerprint region can show subtle differences.
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Compound Characteristic Absorption Bands (cm⁻¹)

2,4-Dimethyl-3-isopropylpentane (Predicted) ~ 2960-2850 (C-H stretching)

~ 1465 (C-H bending)

~ 1385 & 1370 (C-H bending, characteristic of

isopropyl/tert-butyl groups)

2,4-Dimethylpentane (Experimental)[6] 2940-2880 (C-H stretching)

1480-1365 (C-H bending)

1175-1140 & 840-790 (C-C skeletal vibrations)

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal reference (0.00 ppm).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Key

parameters include a 30° pulse angle, a spectral width of approximately 15 ppm, and a

relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: A proton-decoupled spectrum should be acquired. Due to the lower

natural abundance of ¹³C, a greater number of scans is required. Typical parameters include

a 45° pulse angle, a spectral width of 250 ppm, and a relaxation delay of 2 seconds.[7][8]

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Chemical shifts are referenced to the TMS signal.

Mass Spectrometry (Electron Ionization - EI)
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Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g.,

hexane) into the mass spectrometer via a gas chromatograph (GC-MS) for separation and

purification, or directly via a heated inlet system.

Ionization: Employ electron ionization at a standard energy of 70 eV.[9]

Mass Analysis: Scan a mass-to-charge (m/z) range of approximately 35-200 amu using a

quadrupole or time-of-flight (TOF) analyzer.

Data Interpretation: Analyze the resulting mass spectrum for the molecular ion peak (if

present) and the characteristic fragmentation pattern. Compare the fragmentation with

known patterns for alkanes.[10][11]

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: As 2,4-Dimethyl-3-isopropylpentane is a liquid, a neat spectrum can

be obtained by placing a drop of the liquid between two potassium bromide (KBr) or sodium

chloride (NaCl) salt plates to form a thin film.[12][13]

Background Collection: Record a background spectrum of the empty salt plates.

Sample Analysis: Acquire the sample spectrum over a range of 4000-400 cm⁻¹. Typically, 16-

32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The final spectrum is presented in terms of transmittance or absorbance as

a function of wavenumber (cm⁻¹).

Logical Workflow for Structural Validation
The following diagram illustrates the logical workflow for the structural validation of an unknown

compound using multiple spectroscopic techniques.
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Logical Workflow for Structural Validation

Unknown Compound
(e.g., C₉H₂₀ Isomer)

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
(¹H, ¹³C, 2D)

Determine Molecular Formula
(from Molecular Ion)

Identify Functional Groups
(or lack thereof)

Determine Connectivity
(¹H-¹H, ¹H-¹³C correlations)

Propose Structure

Validate Structure
(Compare with predicted spectra
and data from known isomers)

Confirmed Structure:
2,4-Dimethyl-3-isopropylpentane

Click to download full resolution via product page

Caption: Workflow for spectroscopic structural elucidation.

By following the prescribed experimental protocols and comparing the acquired data with the

reference information provided, researchers can confidently validate the structure of 2,4-
Dimethyl-3-isopropylpentane and distinguish it from its isomers. This systematic approach

ensures the integrity and reliability of chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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